5-(2-Pyridyl)isoxazole-3-carboxylic Acid
Overview
Description
5-(2-Pyridyl)isoxazole-3-carboxylic Acid is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.158. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds 5-(2-Pyridyl)isoxazole-3-carboxylic Acid and its derivatives are integral in synthesizing various heterocyclic compounds. These compounds serve as starting reagents or intermediates in producing natural products, drugs, herbicides, and agrochemicals. The synthesis methodologies for isoxazoles and isoxazolines include two-step or ‘one-pot’ procedures, showcasing their versatility and selectivity in yielding pharmacologically active isoxazoles (Vitale & Scilimati, 2013).
Crystal Engineering and Material Synthesis The compound and its analogs are pivotal in crystal engineering and material synthesis. By forming primary carboxyl/pyridyl hydrogen-bonded synthons with flexible dicarboxylic acids, these compounds contribute to creating diverse organic cocrystalline materials. The resultant structures exhibit varied topologies and dimensions, indicating the compound’s influence on molecular assembly and material characteristics (Du et al., 2006).
Catalysis and Organic Transformations In catalysis, this compound derivatives facilitate organic transformations. They serve as scaffolds for synthesizing highly functionalized isoxazoles, indicating their significance in enhancing chemical reactions and creating valuable organic compounds (Ruano et al., 2005).
Safety and Hazards
Future Directions
In the field of drug discovery, isoxazoles are of enormous significance. Therefore, it is imperative to develop new eco-friendly synthetic strategies . The future directions in the study of 5-(2-Pyridyl)isoxazole-3-carboxylic Acid and other isoxazoles may include the development of alternate metal-free synthetic routes .
Properties
IUPAC Name |
5-pyridin-2-yl-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O3/c12-9(13)7-5-8(14-11-7)6-3-1-2-4-10-6/h1-5H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFJIQXUQHIATM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC(=NO2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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